Cas no 84598-13-0 (1,3-Benzodioxole, 5-(phenylmethyl)-)
84598-13-0 structure
Product name:1,3-Benzodioxole, 5-(phenylmethyl)-
1,3-Benzodioxole, 5-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxole, 5-(phenylmethyl)-
- 5-benzyl-1,3-benzodioxole
- SCHEMBL1422874
- DTXSID40594357
- 84598-13-0
- benzyl-3,4-methylenedioxybenzene
- 5-Benzyl-2H-1,3-benzodioxole
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- Inchi： InChI=1S/C14H12O2/c1-2-4-11(5-3-1)8-12-6-7-13-14(9-12)16-10-15-13/h1-7,9H,8,10H2
- InChI Key： FDTVPJJPRVAQMG-UHFFFAOYSA-N
- SMILES： C1OC2=C(O1)C=C(C=C2)CC3=CC=CC=C3
Computed Properties
- Exact Mass: 212.083729621g/mol
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 18.5Ų
1,3-Benzodioxole, 5-(phenylmethyl)- Related Literature
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
84598-13-0 (1,3-Benzodioxole, 5-(phenylmethyl)-) Related Products
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